4-(beta-Ethoxyethoxy)benzoic acid chloride

• CAS RN: 40782-47-6
• Molecular Formula: C11H13ClO3
• Molecular Weight: 228.67 g/mol
• IUPAC Name: 4-(2-ethoxyethoxy)benzoyl chloride
• InChI: InChI=1S/C11H13ClO3/c1-2-14-7-8-15-10-5-3-9(4-6-10)11(12)13/h3-6H,2,7-8H2,1H3
• InChI Key: KRRZGABDZXXEDX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=C(C=C1)C(=O)Cl

Description

4-(beta-Ethoxyethoxy)benzoic acid chloride is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.2 g. of p-ethoxyethoxy benzoic acid, 50 ml. of dioxane and 12.2 g. of thionyl chloride was refluxed at 70° to 80° C. for 2 hours. After the reaction, excess of thionyl chloride and the solvent were recovered by a rotary evaporator to obtain a crude p-ethoxyethoxybenzoic chloride as a residue. The crude p-ethoxyethoxybenzoic acid chloride was dissolved in 70 ml. of acetone and then, a mixture of 6.6 g. of 2,3-dichloroaniline and 4.1 g. of triethylamine was added dropwise with stirring at room temperature during 30 minutes. After the addition, the mixture was stirred at the same temperature for 2 hours. After the reaction, the reaction mixture was poured into 300 ml. of 2% hydrochloric acid and the resulting precipitate was separated by a filtration. The resulting crude product was recrystallized from toluene to obtain 9.0 g. of 4-(2-ethoxyethoxy)-N-(2,3-dichlorophenyl)-benzamide. The yield was 74.4 g. The compound had a melting point of 121.2° to 122° C.